Tamsulosin Sulfonic Acid-d4

Specification

• Molecular Formula: C20H27NO6S
• Molecular Weight: 413.5 g/mol
• IUPAC Name: 2-methoxy-5-[(2R)-2-[[1,1,2,2-tetradeuterio-2-(2-ethoxyphenoxy)ethyl]amino]propyl]benzenesulfonic acid
• Standard InChI: InChI=1S/C20H27NO6S/c1-4-26-17-7-5-6-8-18(17)27-12-11-21-15(2)13-16-9-10-19(25-3)20(14-16)28(22,23)24/h5-10,14-15,21H,4,11-13H2,1-3H3,(H,22,23,24)/t15-/m1/s1/i11D2,12D2
• Standard InChI Key: FWUVUSHDPGCUNJ-YIBGCOCLSA-N
• Isomeric SMILES: [2H]C([2H])(C([2H])([2H])OC1=CC=CC=C1OCC)N[C@H](C)CC2=CC(=C(C=C2)OC)S(=O)(=O)O
• Canonical SMILES: CCOC1=CC=CC=C1OCCNC(C)CC2=CC(=C(C=C2)OC)S(=O)(=O)O

Introduction

Chemical and Structural Characteristics of Tamsulosin Sulfonic Acid-d4

Molecular Identity and Isotopic Labeling

Tamsulosin Sulfonic Acid-d4 is distinguished by the substitution of four hydrogen atoms with deuterium at specific positions on its ethoxyphenoxyethyl side chain. This modification, evident in its SMILES notation ($\text{[2H]C([2H])(N[C@H](C)Cc1ccc(OC)c(c1)S(=O)(=O)O)C([2H])([2H])Oc2ccccc2OCC}$), ensures minimal alteration to its chemical behavior while providing a distinct mass spectral signature. The isotopic enrichment (99% deuterium) is critical for its use as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS), where it compensates for variability in sample preparation and ionization efficiency.

Table 1: Key Chemical Properties of Tamsulosin Sulfonic Acid-d4

Property	Value
Molecular Formula	$\text{C}_{20}\text{D}_4\text{H}_{23}\text{NO}_6\text{S}$
Molecular Weight	413.521 g/mol
CAS Number	1795786-82-1
IUPAC Name	2-methoxy-5-[(2R)-2-[[1,1,2,2-tetradeuterio-2-(2-ethoxyphenoxy)ethyl]amino]propyl]benzenesulfonic acid
Deuterium Substitution	Four hydrogen atoms at ethoxyphenoxyethyl positions

Analytical Applications in Pharmaceutical Research

Role in LC-MS/MS Quantification

The development of sensitive LC-MS/MS methods for tamsulosin quantification in human plasma relies heavily on Tamsulosin Sulfonic Acid-d4. A validated method by Lee et al. (2012) achieved a lower limit of quantification (LLOQ) of 0.01 ng/mL using 500 μL of plasma, with chromatographic separation on a Luna C₁₈ column and mobile phase comprising 10 mM ammonium formate (pH 3.5) and methanol (25:75 v/v). The deuterated internal standard eluted at 0.9 min, closely matching the retention time of native tamsulosin (0.8 min), thereby enabling robust peak alignment and reducing ion suppression effects.

Future Directions and Research Gaps

Expanding Applications in Metabolomics

Beyond pharmacokinetics, Tamsulosin Sulfonic Acid-d4 holds potential in metabolite identification studies. Deuterated standards could facilitate the detection of sulfonic acid metabolites in urine or plasma, aiding in the elucidation of tamsulosin’s metabolic pathways.

Addressing Supply Chain Challenges

The compound’s restricted availability and freight limitations pose challenges for global research efforts. Collaborative initiatives between academic institutions and manufacturers may alleviate bottlenecks, ensuring equitable access for high-impact studies.